N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H17F3N4O2S2/c1-11-7-8-12(2)15(9-11)24-16(28)10-30-19-27-26-18(31-19)25-17(29)13-5-3-4-6-14(13)20(21,22)23/h3-9H,10H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: SZQAIJXJNZMLFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C20H17F3N4O2S2
• Molecular Weight: 466.5 g/mol

Description

N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H17F3N4O2S2 and its molecular weight is 466.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• This compound has been synthesized and characterized in various studies. For instance, Tiwari et al. (2017) synthesized related compounds, focusing on their structural confirmation through IR, NMR, mass spectral studies, and elemental analysis. Such compounds were tested for in vitro anticancer activity, indicating their potential in cancer research (Tiwari et al., 2017).

Anticancer Evaluation

• The compound and its derivatives have shown promise in anticancer research. Tiwari et al. (2017) evaluated synthesized compounds for anticancer activity against several human cancer cell lines, showing promising results comparable to standard drugs (Tiwari et al., 2017).

Corrosion Inhibition

• Derivatives of this compound have also been studied for their potential as corrosion inhibitors. Hu et al. (2016) investigated benzothiazole derivatives for their inhibitory effects against steel corrosion in acidic solutions, demonstrating the versatility of these compounds in industrial applications (Hu et al., 2016).

Antibacterial Agents

• Some studies have synthesized and tested derivatives for their antibacterial properties. Palkar et al. (2017) synthesized novel analogs with antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, highlighting their potential in the field of antimicrobial therapy (Palkar et al., 2017).

Molecular Docking Studies

• Molecular docking studies have been conducted to predict the mechanisms of action of these compounds. This is crucial in drug design and development, as seen in the work of Tiwari et al. (2017), who performed such studies to understand the interaction of synthesized compounds with cancer cell lines (Tiwari et al., 2017).